Cas no 851949-19-4 (ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-19-4
• MF: C₂₄H₂₀FN₃O₆S
• MW: 497.49550819397
• CID: 6595650
• PubChem ID: 4458659
• Update Time: 2025-06-13

ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3,4-dimethoxybenzoyl)amino]-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester
• EU-0093279
• AB00670355-01
• AKOS024590188
• ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851949-19-4
• ethyl 5-[(3,4-dimethoxybenzoyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0299

• Inchi： 1S/C24H20FN3O6S/c1-4-34-24(31)20-16-12-35-22(26-21(29)13-5-10-17(32-2)18(11-13)33-3)19(16)23(30)28(27-20)15-8-6-14(25)7-9-15/h5-12H,4H2,1-3H3,(H,26,29)
• InChI Key： JANBZUBESLBDFU-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C2=C(NC(=O)C3=CC=C(OC)C(OC)=C3)SC=C12

Computed Properties

• Exact Mass: 497.10568470g/mol
• Monoisotopic Mass: 497.10568470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.36±0.20(Predicted)

Additional information on ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851949-19-4)

Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate, identified by its CAS number 851949-19-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for various biological and chemical applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a thieno[3,4-d]pyridazine core is particularly noteworthy, as this scaffold has been extensively studied for its role in the development of bioactive molecules. The core is further modified with an ester group at the 1-position, a benzamido moiety at the 5-position, and a fluorophenyl group at the 3-position. These modifications not only enhance the compound's solubility and bioavailability but also introduce specific interactions with biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The thieno[3,4-d]pyridazine scaffold, in particular, has shown promise in various pharmacological contexts. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammatory pathways and cancer progression. The introduction of fluoro substituents into aromatic rings is another strategy that has been widely employed to improve metabolic stability and binding affinity.

Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate represents a significant advancement in this area due to its complex and well-designed molecular architecture. The dimethoxybenzamido group at the 5-position not only adds to the compound's structural complexity but also suggests potential interactions with biological targets such as kinases and transcription factors. This makes it an attractive candidate for further investigation in drug discovery programs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the thieno[3,4-d]pyridazine core. These methods allow for the efficient assembly of complex molecular frameworks while minimizing unwanted side reactions.

The pharmacological evaluation of Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate has revealed several promising properties. Preclinical studies have indicated that this compound exhibits potent activity against various disease models. For example, it has shown inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress pathways. Additionally, the compound has demonstrated antitumor activity in cell-based assays by interfering with critical signaling pathways involved in cancer cell proliferation and survival.

The presence of fluoro substituents in the phenyl ring at the 3-position is particularly noteworthy as it enhances the metabolic stability of the molecule. Fluoro atoms are known to improve binding affinity by increasing lipophilicity and hydrophobic interactions with biological targets. This feature makes Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate a valuable asset in medicinal chemistry libraries designed for high-throughput screening.

In conclusion, Ethyl 5-(3,4-dimethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851949-19-4) is a structurally intricate molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring new applications in drug discovery.